Cas no 958713-07-0 (1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo-)

• Product name: 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo-
• CAS No: 958713-07-0
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD11131640
• CID: 5233225

1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo-

• MDL： MFCD11131640
• Inchi： 1S/C11H12N2O4/c1-17-5-4-13-9-3-2-7(10(14)15)6-8(9)12-11(13)16/h2-3,6H,4-5H2,1H3,(H,12,16)(H,14,15)
• InChI Key： UPUQWMKGTYLNBE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOC)C2=CC=C(C(O)=O)C=C2N1

Additional information on 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo-

Comprehensive Overview of 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo- (CAS No. 958713-07-0)

The compound 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo- (CAS No. 958713-07-0) is a specialized benzimidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a carboxylic acid moiety and a methoxyethyl side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1H-Benzimidazole-5-carboxylic acid derivatives has surged, driven by their applications in medicinal chemistry and biotechnology. This compound’s 2-oxo and dihydro functionalities enhance its reactivity, enabling its use in synthesizing novel therapeutic agents. A growing trend in AI-driven drug design has further highlighted its importance, as computational models frequently identify benzimidazole scaffolds as high-potential candidates for drug optimization.

One of the most frequently searched questions about CAS No. 958713-07-0 relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is critical for its handling in laboratory settings. Additionally, its stability at room temperature makes it suitable for long-term storage, a key consideration for researchers.

The methoxyethyl group in 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo- contributes to its lipophilicity, a property often explored in drug delivery systems. This characteristic aligns with current trends in nanomedicine, where improving bioavailability is a major focus. Furthermore, its potential role in enzyme inhibition has sparked interest in developing treatments for conditions like diabetes and neurodegenerative diseases.

From a synthetic perspective, the carboxylic acid functionality allows for versatile derivatization, enabling the creation of amides, esters, and other bioactive molecules. This adaptability is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential. As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS No. 958713-07-0 are gaining attention for their modularity and scalability.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, reflecting broader societal concerns about sustainable science. The benzimidazole core of this molecule is often derived from renewable precursors, aligning with the principles of green synthesis.

In summary, 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1-(2-methoxyethyl)-2-oxo- (CAS No. 958713-07-0) represents a multifaceted compound with broad applications in drug development, material science, and biochemical research. Its structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of AI-augmented discovery and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and environmental challenges.